4-(Bromomethyl)-2,6-dichloropyridine

Specification

• CAS No.: 175204-45-2
• Molecular Formula: C6H4BrCl2N
• Molecular Weight: 240.91 g/mol
• IUPAC Name: 4-(bromomethyl)-2,6-dichloropyridine
• Standard InChI: InChI=1S/C6H4BrCl2N/c7-3-4-1-5(8)10-6(9)2-4/h1-2H,3H2
• Standard InChI Key: XDKGMGJZRFOZRV-UHFFFAOYSA-N
• SMILES: C1=C(C=C(N=C1Cl)Cl)CBr
• Canonical SMILES: C1=C(C=C(N=C1Cl)Cl)CBr

Introduction

4-(Bromomethyl)-2,6-dichloropyridine is a versatile organic compound that belongs to the pyridine family. It is characterized by its molecular formula C₆H₄BrCl₂N, which includes a bromomethyl group attached to the pyridine ring at the fourth position and chlorine atoms at the second and sixth positions. This compound is widely recognized for its applications in organic synthesis, pharmaceutical development, and agricultural chemistry.

Synthesis Methods

The synthesis of 4-(Bromomethyl)-2,6-dichloropyridine typically involves bromination reactions starting from simpler pyridines like 2,6-Dichloropyridine. One common method involves the use of brominating agents such as dibromohein or N-bromosuccinimide (NBS) under controlled conditions.

Example Synthesis Protocol:

• Starting Material: 2,6-Dichloropyidine

• Reagents: Brominating agent (e.g., dibromohein), solvent (e.g., carbon tetrachloride), initiator (e.g., azobisisobutyronitrile - AIBN)

• Conditions: Reflux reaction at elevated temperatures (~80°C) for several hours.

• Purification: Column chromatography using petroleum ether/ethyl acetate mixtures.

Research Findings

Recent research highlights the versatility of this compound in various synthetic transformations:

This Python snippet illustrates how one might represent simple chemical transformations involving nucleophilic substitution on this compound.